3-(4-allyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-1-[3-(trifluoromethyl)benzyl]-2(1H)-pyridinone

• IUPAC Name: 3-(4-prop-2-enyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-1-[[3-(trifluoromethyl)phenyl]methyl]pyridin-2-one
• InChI: InChI=1S/C18H15F3N4OS/c1-2-8-25-15(22-23-17(25)27)14-7-4-9-24(16(14)26)11-12-5-3-6-13(10-12)18(19,20)21/h2-7,9-10H,1,8,11H2,(H,23,27)
• InChI Key: FFYYFPDETQAPIL-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)C2=CC=CN(C2=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H15F3N4OS
• Molecular Weight: 392.4 g/mol

Description

3-(4-allyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-1-[3-(trifluoromethyl)benzyl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C18H15F3N4OS and its molecular weight is 392.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of triazole derivatives, including compounds similar to 3-(4-allyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-1-[3-(trifluoromethyl)benzyl]-2(1H)-pyridinone, involve complex organic synthesis methods and analytical techniques. For example, the study by Cansiz et al. (2012) on 4-Allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione provides insights into its synthesis, experimental and theoretical characterization, including IR-NMR spectroscopy and single-crystal X-ray diffraction analysis Cansiz et al., 2012. Such studies are foundational for understanding the chemical properties and potential applications of these compounds.

Potential Applications

The research on triazole derivatives and related compounds spans across various potential applications, from material science to bioactive molecules. While specific studies on 3-(4-allyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-1-[3-(trifluoromethyl)benzyl]-2(1H)-pyridinone might not be directly available, related research provides a glimpse into the versatility of these compounds:

• Material Science : Certain triazole derivatives have been investigated for their electrochromic properties, indicating potential use in electronic display technologies or as sensors Yiğitsoy et al., 2011.

• Pharmacological Activities : Although direct drug-related applications are excluded from this summary, it's noteworthy to mention that the structural framework of triazole compounds is widely explored for their bioactive potential, including antimicrobial, antiviral, and anticancer activities Murugavel et al., 2019.